Cas no 30560-27-1 (Phosphoramidothioicacid, (1-oxopropyl)-, O,S-dimethyl ester (9CI))

• Product Name: Phosphoramidothioicacid, (1-oxopropyl)-, O,S-dimethyl ester (9CI)
• CAS No: 30560-27-1
• MF: C₅H₁₂NO₃PS
• MW: 197.192440986633
• CID: 307561
• PubChem ID: 207725
• Update Time: 2025-04-19

Phosphoramidothioicacid, (1-oxopropyl)-, O,S-dimethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphoramidothioicacid, (1-oxopropyl)-, O,S-dimethyl ester (9CI)
• N-[methoxy(methylsulfanyl)phosphoryl]propanamide
• 30560-27-1
• O,S-Dimethyl propionylphosphoramidothioate
• Propionylphosphoramidothioic acid O,S-dimethyl ester
• Phosphoramidothioic acid, (1-oxopropyl)-, O,S-dimethyl ester
• N-[Methoxy(methylsulfanyl)phosphoryl]propanimidic acid
• DTXSID00952853
• AI3-27823
• BRN 2249903
• Phosphoramidothioic acid, propionyl-, O,S-dimethyl ester

• Inchi： 1S/C5H12NO3PS/c1-4-5(7)6-10(8,9-2)11-3/h4H2,1-3H3,(H,6,7,8)
• InChI Key： KENBUSYZHUCSQU-UHFFFAOYSA-N
• SMILES： S(C)P(NC(CC)=O)(=O)OC

Computed Properties

• Exact Mass: 197.02766
• Monoisotopic Mass: 197.02755142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 55.4